Cas no 66068-37-9 (4-Nitrophenyla-D-maltotetraoside)

• Product Name: 4-Nitrophenyla-D-maltotetraoside
• CAS No: 66068-37-9
• Molecular Formula: C₃₀H₄₅NO₂₃
• Molecular Weight: 787.6712
• CID: 963122
• PubChem ID: 194224

4-Nitrophenyla-D-maltotetraoside Properties

Names and Identifiers

• 4-Nitrophenyla-D-maltotetraoside
• amp
• GAL1-A-PNP
• oside
• PNPG
• pNP-galactopyranoside
• pyran&amp
• shy
• W-203447
• 4-Nitrophenyl-alpha-maltotetraose
• 4-Nitrophenyl a-D-maltotetraoside
• DTXSID90984567
• p-Nitrophenyl alpha-maltotetraoside
• 66068-37-9
• alpha-D-Glucopyranoside, 4-nitrophenyl O-alpha-D-glucopyranosyl-(1-4)-O-alpha-D-glucopyranosyl-(1-4)-O-alpha-D-glucopyranosyl-(1-4)-
• (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-6-[(2R,3S,4R,5R,6R)-6-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• para-Nitrophenyl-alpha-D-maltotetraose
• NPMT
• 4-Nitrophenyl hexopyranosyl-(1->4)hexopyranosyl-(1->4)hexopyranosyl-(1->4)hexopyranoside

• InChIKey： NPSLEEASXYBLOE-RVXWVMNCSA-N
• Inchi： InChI=1S/C30H45NO23/c32-5-11-15(36)16(37)20(41)28(48-11)52-25-13(7-34)50-30(22(43)18(25)39)54-26-14(8-35)51-29(23(44)19(26)40)53-24-12(6-33)49-27(21(42)17(24)38)47-10-3-1-9(2-4-10)31(45)46/h1-4,11-30,32-44H,5-8H2/t11-,12-,13-,14-,15-,16+,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27+,28-,29-,30-/m1/s1
• SMILES： C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)OC5C(C(C(C(O5)CO)O)O)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 787.238
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 23
• Rotatable Bond Count: 12
• Monoisotopic Mass: 787.238
• Heavy Atom Count: 54
• Complexity: 1180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _6.9
• Topological Polar Surface Area: 383Ų

Experimental Properties

• LogP: -7.23070
• PSA: 382.65000
• Refractive Index: 1.695
• Boiling Point: 1123.2°C at 760 mmHg
• Flash Point: 633.1°C
• Density: 1.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides